Cas no 64679-65-8 ((3-Methyl-1H-1,2,4-triazol-5-yl)thioacetic acid)

• Product Name: (3-Methyl-1H-1,2,4-triazol-5-yl)thioacetic acid
• CAS No: 64679-65-8
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• MDL: MFCD03536501
• CID: 517489
• PubChem ID: 254566
• Update Time: 2025-04-19

(3-Methyl-1H-1,2,4-triazol-5-yl)thioacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((5-Methyl-1H-1,2,4-triazol-3-yl)thio)acetic acid
• (3-METHYL-1H-1,2,4-TRIAZOL-5-YL)THIO]ACETIC ACID
• [(3-Methyl-1H-1,2,4-triazol-5-yl)thio]acetic acid
• Acetic acid,2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-
• Tiazotic acid
• (5-methyl-1H-[1,2,4]triazol-3-ylmercapto)-acetic acid
• (5-Methyl-1H-[1,2,4]triazol-3-ylmercapto)-essigsaeure
• (5-methyl-1H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• [(5-Methyl-1H-1,2,4-triazol-3-yl)thio]-acetic acid
• [(5-methyl-1H-1,2,4-triazol-3-yl)thio]acetic acid(SALTDATA: FREE)
• 2-(5-methyl-1H-1,2,4-triazol-3-ylthio)aceticacid
• 2-(5-Methyl-2H-1,2,4-triazol-3-ylthio)acetic aci
• NSC 78999
• YEZ00M9XKN
• TIAZOTIC ACID [WHO-DD]
• DTXSID40214967
• Tiazotic acid [INN]
• NSC-78999
• MFCD01048979
• Q27294487
• [(5-methyl-4h-1,2,4-triazol-3-yl)thio]acetic acid
• 5-methyl-1H-1,2,4-triazol-s-yl)thio}-acetic acid
• ((5-methyl-4h-1,2,4-triazol-3-yl)thio)acetic acid
• NSC78999
• IDI1_002636
• [(5-METHYL-1H-1,2,4-TRIAZOL-3-YL)THIO]ACETIC ACID
• D10852
• 2-((5-METHYL-1H-1,2,4-TRIAZOL-3-YL)THIO)ACETICACID
• BCP05379
• UNII-YEZ00M9XKN
• SMR000123134
• (5-methyl-4 h-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• [(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• MB02671
• MFCD03536501
• 2-[(3-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid
• 2-(5-methyl-2h-1,2,4-triazol-3-ylthio)acetic acid
• SCHEMBL6409061
• AKOS005171556
• MLS000736858
• CS-0046801
• HMS2754I12
• Tiazotic acid (INN)
• [(3-Methyl-1H-1,2,4-triazol-5-yl)thio]acetic acid; Acetic acid, 2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-; Acetic acid, [(5-methyl-1H-1,2,4-triazol-3-yl)thio]- (9CI); 2-[(3-Methyl-1H-1,2,4-triazol-5-yl)thio]acetic acid; NSC 78999; Tiazotic acid
• ALBB-005379
• AKOS022185087
• EN300-92725
• 2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• AKOS000265865
• HMS1380C05
• (5-methyl-4 h-[1,2,4]triazol-3-ylsulfanyl)-acetic acid, AldrichCPR
• ChemDiv2_003921
• 64679-65-8
• (5-Methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• BS-38295
• 2-(5-methyl-1H-1,2,4-triazol-3-ylthio)acetic acid
• Z1270207938
• STK252255
• 2-[(5-methyl-4h-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• AO-365/40208393
• ((5-Methyl-1H-1,2,4-triazol-3-yl)sulfanyl)acetic acid
• 2-((3-methyl-1H-1,2,4-triazol-5-yl)thio)acetic acid
• BAS 00609135
• CHEMBL1487672
• (3-Methyl-1H-1,2,4-triazol-5-yl)thioacetic acid

• MDL： MFCD03536501
• Inchi： 1S/C5H7N3O2S/c1-3-6-5(8-7-3)11-2-4(9)10/h2H2,1H3,(H,9,10)(H,6,7,8)
• InChI Key： OJUNWHNRDPRNBR-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NNC(C)=N1

Computed Properties

• Exact Mass: 173.02600
• Monoisotopic Mass: 173.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 0.8

Experimental Properties

• Color/Form: Solid powder
• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 226 ºC
• Boiling Point: 462.8°C at 760 mmHg
• Flash Point: 233.7°C
• Refractive Index: 1.622
• PSA: 104.17000
• LogP: 0.28980

(3-Methyl-1H-1,2,4-triazol-5-yl)thioacetic acid Security Information

• Signal Word：Warning
• HazardClass：IRRITANT
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers